Cas no 1805344-57-3 (2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805344-57-3
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4860136
• Update Time: 2025-10-31

2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-6-5(7(10)15)4(8(11)12)1-3(2-13)14-6/h1,8H
• InChI Key： PJZCQBYIQNYRAL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 53.8

Additional information on 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride

Introduction to 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805344-57-3) and Its Applications in Modern Chemical Biology

The compound 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805344-57-3) represents a significant advancement in the field of chemical biology, particularly in the synthesis of novel pharmaceuticals and agrochemicals. This heterocyclic compound, featuring a pyridine core with multiple functional groups, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery. The presence of a bromine atom, a cyano group, and a difluoromethyl substituent on the pyridine ring, along with the reactive carbonyl chloride moiety, makes it an invaluable intermediate in organic synthesis.

In recent years, the demand for sophisticated building blocks in medicinal chemistry has surged, driven by the need for more effective and targeted therapeutics. The 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride has emerged as a critical component in the development of small-molecule inhibitors, particularly those targeting enzyme-catalyzed reactions. Its unique structural features allow for facile functionalization, enabling chemists to design molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in constructing complex scaffolds that mimic natural products or bioactive molecules. The cyano group serves as a versatile handle for further derivatization, while the difluoromethyl substituent is known to improve metabolic stability and binding interactions with biological targets. These attributes have made it a preferred choice for medicinal chemists seeking to develop next-generation drugs.

Recent studies have highlighted the role of 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. For instance, researchers have leveraged its reactivity to introduce pyridine-based motifs into drug candidates that exhibit potent activity against tyrosine kinases. The ability to fine-tune the electronic properties of the pyridine ring through substituents like bromine and difluoromethyl has been instrumental in optimizing drug-like properties such as solubility and cell permeability.

The carbonyl chloride functionality is particularly noteworthy, as it enables rapid formation of amide or ester bonds upon reaction with nucleophiles. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive peptides, where precise control over bond formation is essential. Furthermore, the compound’s compatibility with various synthetic protocols, including palladium-catalyzed cross-coupling reactions, makes it a versatile tool for constructing complex molecular architectures.

In the realm of agrochemicals, derivatives of 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride have shown promise as herbicides and fungicides. The incorporation of fluorinated moieties into agrochemicals is well-documented for enhancing their efficacy by improving lipophilicity and resistance to degradation. The structural features of this compound align well with these requirements, making it a valuable precursor for developing novel crop protection agents.

The synthesis of 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies often involve multi-step sequences starting from readily available pyridine derivatives. Advances in catalytic systems have further refined these processes, reducing reaction times and minimizing waste generation—a critical consideration in sustainable chemistry.

As research continues to uncover new applications for this compound, its significance in chemical biology is only expected to grow. The ability to modify its core structure while retaining its inherent reactivity provides chemists with unparalleled flexibility in designing molecules with tailored properties. Whether for pharmaceuticals or agrochemicals, 2-Bromo-6-cyano-4-(difluoromethyl)pyridine-3-carbonyl chloride stands as a testament to the power of heterocyclic chemistry in addressing complex challenges in science and industry.